tert-butyl 3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(2-methylimidazol-1-yl)methyl]azetidine-1-carboxylate
• InChI: InChI=1S/C13H21N3O2/c1-10-14-5-6-15(10)7-11-8-16(9-11)12(17)18-13(2,3)4/h5-6,11H,7-9H2,1-4H3
• InChI Key: FHJSMWKHTNKDSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

The compound “tert-butyl 3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidine-1-carboxylate” is a complex organic molecule that contains an imidazole ring and an azetidine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties. Azetidine is a saturated heterocycle of three carbon atoms and one nitrogen atom. The tert-butyl group and carboxylate ester group may influence the compound’s solubility and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole and azetidine rings, along with the ester group. The presence of nitrogen in the rings would likely result in the existence of tautomeric forms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The imidazole ring, for instance, is known to participate in various chemical reactions due to its amphoteric nature.

Scientific Research Applications

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Ligand

• BTTES serves as a next-generation, water-soluble ligand for the CuAAC reaction. This reaction, also known as the click chemistry , is widely used for bioconjugation and chemical biology experiments. .

Imidazole Synthesis

• Imidazoles are essential heterocyclic motifs found in functional molecules. Recent advances in the regiocontrolled synthesis of substituted imidazoles highlight their importance. .

Green Biorefining Technologies

• Ionic liquids (ILs) containing the 1-butyl-3-methylimidazolium (bmim) cation have unique properties. They can dissolve and fractionate lignocellulosic biomass, making them promising for green biorefining technologies. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and potential applications. Given the known properties of imidazole derivatives, it could be of interest in the development of new drugs or other chemical products.